Procollagen-lysine 1, 2-oxoglutarate 5-dioxygenase 1 (388-401)
Description
Procollagen-lysine,2-oxoglutarate 5-dioxygenase 1
Scientific Research Applications
Cancer Research and Prognostic Biomarker
Procollagen-lysine, 2-oxoglutarate 5-dioxygenase 2 (PLOD2), a key enzyme in collagen synthesis, is significantly associated with various cancer types. Research reveals that high expression of PLOD2 is linked to poor prognosis in cancers like breast cancer, glioblastoma, colorectal cancer, and lung cancer. In breast cancer, increased PLOD2 expression correlates with tumor stage and lymph node metastasis, indicating its potential as a biomarker for poor prognosis (Hu et al., 2019; Kresse et al., 2022; Du et al., 2019; Li et al., 2021).
Impact on Immune Microenvironment
PLOD2 influences the immune microenvironment in cancer, suggesting its role in tumor progression and treatment responses. For instance, high PLOD2 levels in glioblastoma modulate the immune microenvironment, affecting tumor progression and patient survival (Kresse et al., 2022).
Genetic Mutations and Glaucoma
PLOD2 mutations are linked to primary congenital and juvenile glaucoma, indicating its potential role in the pathogenesis of these conditions (Gupta et al., 2021).
Cellular Metabolism and Cancer Progression
PLOD family members, including PLOD1 and PLOD2, are involved in regulating cellular metabolism and cancer progression. PLOD1, for instance, affects lung cancer progression through E2F1 activation (Li et al., 2021). Additionally, PLOD2's role in colorectal cancer involves regulating glycolysis and tumor cell proliferation (Du et al., 2019).
Therapeutic Target Potential
Due to its significant role in various cancers, the PLOD family, including PLOD2 and PLOD3, is considered a promising therapeutic target. Targeting these enzymes could provide novel approaches for cancer treatment (Gong et al., 2021).
properties
sequence |
TEPNSLRLLIQQNK |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Procollagen-lysine 1, 2-oxoglutarate 5-dioxygenase 1 (388-401) |
Origin of Product |
United States |
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